Ethyl 3-(4-aminopyridin-3-yl)benzoate
Description
Ethyl 3-(4-aminopyridin-3-yl)benzoate is a chemical compound with the molecular formula C14H14N2O2 . It is a compound that can be obtained from various synthesis routes.
Synthesis Analysis
The synthesis of Ethyl 3-(4-aminopyridin-3-yl)benzoate involves a reaction mixture stirred under H2 balloon pressure for 16 hours. The reaction mixture is then filtered and concentrated to yield ethyl 3-(5-aminopyridin-2-yl)benzoate as a tan solid. A novel azo compound derived from ethyl-4-amino benzoate has been synthesized by the coupling reaction .Molecular Structure Analysis
The molecular structure of Ethyl 3-(4-aminopyridin-3-yl)benzoate can be analyzed using various spectroscopic techniques. For instance, FT-IR, 1H and 13C-NMR, Mass, and UV–visible spectroscopies have been used to characterize a novel azo compound derived from ethyl-4-amino benzoate .Chemical Reactions Analysis
The chemical reactions involving Ethyl 3-(4-aminopyridin-3-yl)benzoate are complex and involve multiple steps. For example, a novel azo compound derived from ethyl-4-amino benzoate was synthesized by the coupling reaction .Physical And Chemical Properties Analysis
Ethyl 3-(4-aminopyridin-3-yl)benzoate has a molecular weight of 242.27 . More detailed physical and chemical properties such as melting point, boiling point, and density can be found on chemical databases .Safety and Hazards
properties
IUPAC Name |
ethyl 3-(4-aminopyridin-3-yl)benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-2-18-14(17)11-5-3-4-10(8-11)12-9-16-7-6-13(12)15/h3-9H,2H2,1H3,(H2,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SNJUGDWBICGIMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC(=C1)C2=C(C=CN=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10745218 |
Source
|
| Record name | Ethyl 3-(4-aminopyridin-3-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-aminopyridin-3-yl)benzoate | |
CAS RN |
1258626-32-2 |
Source
|
| Record name | Ethyl 3-(4-aminopyridin-3-yl)benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10745218 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-Bromo-8-chloroimidazo[1,2-a]pyridine](/img/structure/B571943.png)
